Cas no 2103270-78-4 (2,5-dioxaspiro[3.5]nonan-8-ol)

• Product Name: 2,5-dioxaspiro[3.5]nonan-8-ol
• CAS No: 2103270-78-4
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 5164228
• Update Time: 2026-03-04

2,5-dioxaspiro[3.5]nonan-8-ol Chemical and Physical Properties

Names and Identifiers

• 2,5-dioxaspiro[3.5]nonan-8-ol

• Inchi： 1S/C7H12O3/c8-6-1-2-10-7(3-6)4-9-5-7/h6,8H,1-5H2
• InChI Key： RVUFMMUGTVVUQP-UHFFFAOYSA-N
• SMILES： C1C2(CC(O)CCO2)CO1

Additional information on 2,5-dioxaspiro[3.5]nonan-8-ol

Recent Advances in the Study of 2,5-dioxaspiro[3.5]nonan-8-ol (CAS: 2103270-78-4) in Chemical Biology and Pharmaceutical Research

The compound 2,5-dioxaspiro[3.5]nonan-8-ol (CAS: 2103270-78-4) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This spirocyclic ether alcohol has demonstrated unique structural and functional properties that make it a promising candidate for various applications, including drug discovery, chemical probes, and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in the field.

One of the key areas of research has been the development of efficient synthetic routes for 2,5-dioxaspiro[3.5]nonan-8-ol. A study published in the Journal of Organic Chemistry (2023) described a novel catalytic asymmetric synthesis method that achieves high enantioselectivity and yield. This advancement is particularly important for the production of enantiomerically pure forms of the compound, which are often required for pharmaceutical applications. The synthetic methodology employs a palladium-catalyzed spirocyclization reaction, offering a scalable and environmentally friendly approach.

In addition to its synthetic utility, 2,5-dioxaspiro[3.5]nonan-8-ol has been investigated for its potential biological activities. A recent preprint on bioRxiv (2024) reported that derivatives of this compound exhibit moderate inhibitory activity against certain kinases involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to identify the most promising derivatives, suggesting that further optimization could lead to the development of novel anti-inflammatory agents. The unique spirocyclic structure of the compound appears to contribute to its binding affinity and selectivity.

Another significant application of 2,5-dioxaspiro[3.5]nonan-8-ol is in the field of chemical biology, where it serves as a versatile building block for the synthesis of complex molecular probes. A research group at MIT (2023) demonstrated its use in the construction of photoaffinity labels for studying protein-protein interactions. The spirocyclic scaffold provides rigidity and stability, while the hydroxyl group allows for further functionalization. This work highlights the compound's potential in elucidating biological mechanisms and identifying new drug targets.

Despite these promising developments, challenges remain in the widespread application of 2,5-dioxaspiro[3.5]nonan-8-ol. Issues such as its solubility in aqueous media and metabolic stability need to be addressed for pharmaceutical applications. Recent computational studies (Journal of Chemical Information and Modeling, 2024) have begun to explore structural modifications that could improve these properties while maintaining the compound's desirable characteristics. These efforts are expected to pave the way for more advanced derivatives with enhanced pharmacokinetic profiles.

In conclusion, 2,5-dioxaspiro[3.5]nonan-8-ol (CAS: 2103270-78-4) represents a fascinating molecule with diverse applications in chemical biology and pharmaceutical research. Recent advances in its synthesis, biological evaluation, and utility as a molecular scaffold underscore its potential to contribute to drug discovery and biological studies. Future research will likely focus on optimizing its properties and expanding its applications, making it a compound to watch in the coming years.